Cas no 1019-52-9 (3,5-Dinitro-4-hydroxybenzoic acid)

3,5-Dinitro-4-hydroxybenzoic acid Properties

Names and Identifiers

• 3,5-Dinitro-4-hydroxybenzoic acid
• 4-Hydroxy-3,5-dinitrobenzoic acid
• 2,6-dinitro-4-carboxyphenol
• 4-Hydroxy-3,5-dinitro-benzoesaeure
• 4-hydroxy-3,5-dinitro-benzoic acid
• EINECS 213-814-8
• AKOS BB-9288
• 4-Carboxy-2,5-dinitrophenol
• 3,5-Dinitro-4-hydroxybenzonic Acid
• 3,5-Dinitro-4-Hydroxy Benzoic Acid (4-Hydroxy-3,5-Dinitrobenzoic Acid)
• 4-HYDROXY-3 5-DINITROBENZOIC ACID 95%
• 3,5-Dinitro-4-hydroxybenzoic acid, 98+%
• 4-Hydroxy-3,5-dinitrobenzoic acid, 98+%
• InChI=1/C7H4N2O7/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-2,10H,(H,11,12
• AS-62934
• DTXSID30144325
• SCHEMBL503443
• AG-205/03640024
• NS00023094
• 4-Hydroxy-3,5-dinitrobenzoic acid #
• UNII-8H7CH6XVL8
• 41430-25-5
• Benzoic acid, 4-hydroxy-3,5-dinitro-
• 8H7CH6XVL8
• FT-0614711
• 3 5-Dinitro-4-Hydroxybenzoic Acid
• 1019-52-9
• MFCD00017000
• CS-0321528
• AKOS000482900
• STK370820
• G79825
• +Expand

• MDL： MFCD00017000
• InChIKey： GBSWIDSKAJFWMF-UHFFFAOYSA-N
• Inchi： 1S/C7H4N2O7/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h1-2,10H,(H,11,12)
• SMILES： OC1C(=CC(C(=O)O)=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 228.00200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 228.002
• Heavy Atom Count: 16
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 149A^2

Experimental Properties

• LogP: 1.95320
• PSA: 149.17000
• Refractive Index: 1.5300 (estimate)
• Boiling Point: 369.91°C (rough estimate)
• Melting Point: 245 °C (dec.)(lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 155.7±16.3 °C
• Density: 1.7914 (rough estimate)

3,5-Dinitro-4-hydroxybenzoic acid Security Information

• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38
• Signal Word：warning

3,5-Dinitro-4-hydroxybenzoic acid Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%